Cas no 34239-91-3 (Methyl 5-butanoyl-2,4-dihydroxybenzoate)
34239-91-3 structure
Product Name:Methyl 5-butanoyl-2,4-dihydroxybenzoate
CAS No:34239-91-3
MF:C12H14O5
MW:238.236564159393
CID:2822926
Update Time:2023-08-07
Methyl 5-butanoyl-2,4-dihydroxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-butanoyl-2,4-dihydroxybenzoate
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- Inchi: 1S/C12H14O5/c1-3-4-9(13)7-5-8(12(16)17-2)11(15)6-10(7)14/h5-6,14-15H,3-4H2,1-2H3
- InChI Key: DRXHVGYNPHOVFC-UHFFFAOYSA-N
- SMILES: O=C(C1C(=CC(=C(C(=O)OC)C=1)O)O)CCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 289
- XLogP3: 2.7
- Topological Polar Surface Area: 83.8
Methyl 5-butanoyl-2,4-dihydroxybenzoate Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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